Cas no 378248-39-6 (1H-Pyrrolo[1,2-a]azepine,octahydro-,(9aR)-(9CI))

• Product Name: 1H-Pyrrolo[1,2-a]azepine,octahydro-,(9aR)-(9CI)
• CAS No: 378248-39-6
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1017898
• PubChem ID: 45087816
• Update Time: 2025-04-20

1H-Pyrrolo[1,2-a]azepine,octahydro-,(9aR)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a]azepine,octahydro-,(9aR)-(9CI)
• (9AR)-OCTAHYDRO-1H-PYRROLO[1,2-A]AZEPINE
• 378248-39-6
• DB-235252

• Inchi： 1S/C9H17N/c1-2-5-9-6-4-8-10(9)7-3-1/h9H,1-8H2/t9-/m1/s1
• InChI Key： UCAVZTHZDCOEFH-SECBINFHSA-N
• SMILES： N12CCCCC[C@@H]1CCC2

Computed Properties

• Exact Mass: 139.136
• Monoisotopic Mass: 139.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines